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Compound of Interest

Compound Name: ICAM-1988

Cat. No.: B1674256 Get Quote

Disclaimer: The substance "ICAM-1988" is not a recognized chemical identifier. This guide has

been prepared using Methylene Chloride (Dichloromethane, DCM), a common laboratory

solvent, as a substitute to provide a comprehensive template for safety, handling, and disposal

protocols. Researchers, scientists, and drug development professionals should always consult

the specific Safety Data Sheet (SDS) for any chemical they are using.

This document provides essential, immediate safety and logistical information for handling

Methylene Chloride, including operational and disposal plans.

Hazard Identification and Immediate Precautions
Methylene Chloride is a volatile, colorless liquid with a chloroform-like odor. It is classified as a

probable human carcinogen and can cause significant health effects with acute or chronic

exposure.[1][2][3]

Acute Hazards: Inhalation can depress the central nervous system, leading to dizziness,

headache, nausea, and at high concentrations, loss of consciousness and death.[3][4] It is

an irritant to the skin, eyes, and respiratory tract.[1][5]

Chronic Hazards: Prolonged exposure is linked to an increased risk of liver and lung cancer.

[6] It may cause damage to the liver, blood, kidneys, and cardiovascular system.[1][2][5]

Methylene chloride is metabolized by the body to carbon monoxide, which reduces the

blood's oxygen-carrying capacity.[1]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety. Standard nitrile

gloves are not sufficient for protection as Methylene Chloride penetrates them readily.[7][8][9]
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Protection Type Specification Rationale

Hand Protection

Double gloving is

recommended for small

quantities.[7] The inner glove

should be polyethylene (PE) or

a laminate, with an outer glove

of nitrile or neoprene for

puncture resistance.[10] For

larger volumes or spills, heavy-

duty gloves such as Viton®,

polyvinyl alcohol (PVA), or

SilverShield®/4H® are

required.[1][9][11]

Prevents skin contact and

absorption. Methylene

Chloride penetrates many

standard glove materials

quickly.

Eye & Face Protection

ANSI-approved safety goggles

are the minimum requirement.

[9] A face shield must be worn

in conjunction with goggles

when there is a splash hazard.

[1][10]

Protects eyes and face from

splashes and vapors.

Body Protection

A buttoned, full-length

laboratory coat must be worn.

[9] For larger quantities, a

chemical-resistant apron over

the lab coat is necessary.[1]

[10]

Protects against skin contact

from spills and splashes.

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[1][7][11] If exposure limits are

exceeded, a supplied-air

respirator is required. Filter

cartridge respirators are not

effective against Methylene

Chloride.[10]

Prevents inhalation of harmful

vapors.
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Quantitative Data and Exposure Limits
Property Value

Chemical Formula CH₂Cl₂

Molecular Weight 84.93 g/mol

Boiling Point 39 °C / 102.2 °F[12]

Melting Point -97 °C / -142.6 °F[12]

Vapor Density 2.93 (Air = 1.0)[12]

OSHA PEL (8-hr TWA) 25 ppm[8][9]

OSHA STEL (15-min) 125 ppm[8][9]

IARC Carcinogen Classification
Group 2A: Probably carcinogenic to humans[2]

[5]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; STEL: Short-Term Exposure

Limit; IARC: International Agency for Research on Cancer.

Operational Plans: Handling and Storage
Engineering Controls:

All procedures involving Methylene Chloride must be performed within a properly functioning

and certified chemical fume hood.[1][9][11]

Use in a well-ventilated area is crucial to maintain vapor concentrations below exposure

limits.[13]

Safe Handling Practices:

Avoid direct contact with skin and eyes and prevent inhalation of vapors.[9][13]

Do not work alone when handling this chemical.[1]

Keep containers tightly sealed when not in use.[2]
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After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight, heat sources, and flames.

[6][14]

Store in tightly sealed, properly labeled containers.[13][14]

Segregate from incompatible materials such as strong oxidizers, strong acids, and reactive

metals like aluminum, magnesium, sodium, and potassium.[2][8][14]

Use secondary containment to prevent spills.[7]

Emergency and Disposal Plans
Spill Response:

Small Spills (<1 L): If trained, use an appropriate spill kit with absorbent material to contain

the spill.[11] Ensure proper PPE is worn. Evacuate and ventilate the area.

Large Spills (>1 L): Evacuate the area immediately. Alert emergency personnel and the

institution's environmental health and safety office. Do not attempt to clean up large spills

without specialized training and equipment.[2]

First Aid:

Inhalation: Move the person to fresh air immediately.[11][12] If breathing is difficult,

administer oxygen. Seek immediate medical attention.[12]

Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with plenty

of soap and water for at least 15 minutes.[11][12]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open.[12] Seek immediate medical attention.

Ingestion: Do not induce vomiting.[4] Rinse mouth with water and seek immediate medical

attention.
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Disposal Plan:

Methylene Chloride and any materials contaminated with it (e.g., gloves, absorbent pads)

must be disposed of as hazardous waste.[3][6]

Collect waste in a designated, properly labeled, and sealed container. Do not mix with other

waste streams.

Follow all local, state, and federal regulations for hazardous waste disposal, typically through

a licensed contractor.[4][6]

Never dispose of Methylene Chloride down the sink.[11]

Experimental Protocol: Liquid-Liquid Extraction
Methylene Chloride is commonly used as an organic solvent for liquid-liquid extraction to

separate compounds based on their differential solubility.

Methodology:

Preparation: Ensure all work is conducted in a chemical fume hood while wearing the

appropriate PPE as specified in Section 2.

Combine Phases: Add the aqueous solution containing the compound of interest and the

Methylene Chloride to a separatory funnel.

Extraction: Stopper the funnel and invert it gently. Vent the funnel frequently by opening the

stopcock to release pressure built up from vapor. Shake the funnel for 1-2 minutes to ensure

thorough mixing of the two phases.[15]

Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate.

Methylene Chloride is denser than water and will be the bottom layer.

Drain Layers: Carefully drain the lower organic (Methylene Chloride) layer into an

Erlenmeyer flask.[15]

Repeat (if necessary): For efficient extraction, the process may be repeated with fresh

portions of Methylene Chloride.[15]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://ecolink.com/info/how-to-safely-handle-methylene-chloride/
https://www.chembridgesgroup.com/mdc/methylene-chloride-safety/
https://www.acplasticsinc.com/media/documents/MSDS_MethyleneChloride.pdf
https://www.chembridgesgroup.com/mdc/methylene-chloride-safety/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/MethyleneChloride.pdf
https://www.cerritos.edu/chemistry/chem_211/Documents/Lab/3a_Extraction%20part%201.pdf
https://www.cerritos.edu/chemistry/chem_211/Documents/Lab/3a_Extraction%20part%201.pdf
https://www.cerritos.edu/chemistry/chem_211/Documents/Lab/3a_Extraction%20part%201.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: Drain the remaining aqueous layer into a separate container. All Methylene

Chloride-containing layers must be disposed of as halogenated organic waste.

Diagrams and Workflows

Step 1: Don PPE

Step 2: Perform Extraction in Fume Hood

Step 3: Waste Disposal

Don Double Gloves
(e.g., PE inner, Nitrile outer)

Combine Aqueous Phase
& Methylene Chloride in

Separatory Funnel

Don Goggles & Face Shield
Don Lab Coat

& Apron

Shake & Vent Funnel

Allow Layers to Separate

Drain Organic Layer

Collect Aqueous Waste
in Separate Container

Collect Organic Waste
in Halogenated Waste Container

Dispose of Contaminated
Gloves as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for a liquid-liquid extraction using Methylene Chloride.
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Small Spill Response Large Spill Response

Methylene Chloride Spill Occurs

Assess Spill Size

Alert Personnel in Immediate Area

< 1 L

Evacuate Area Immediately

> 1 L

< 1 Liter > 1 Liter

Don Appropriate PPE
(Heavy-duty gloves, goggles, etc.)

Contain with Absorbent Material

Collect Waste in Sealed Container

Dispose as Hazardous Waste

Activate Alarm / Call Emergency
(e.g., EHS Office)

Restrict Access to Area

Click to download full resolution via product page

Caption: Decision workflow for responding to a Methylene Chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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